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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and spectral properties
of 1-Indanol. The information is presented in a structured format to facilitate easy reference
and comparison, supplemented by detailed experimental protocols for the determination of

these properties.

Core Physical Properties

1-Indanol (CAS No: 6351-10-6), also known as 2,3-dihydro-1H-inden-1-ol, is a white to slightly
yellow crystalline solid.[1] It is a key intermediate in the synthesis of various pharmaceutical
compounds.[2][3] Its physical characteristics are crucial for its application in synthetic chemistry
and drug development.

Tabulated Physical Data

The following table summarizes the key physical properties of 1-Indanol.
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Property Value Source(s)
Molecular Formula CoH100 [1]
Molecular Weight 134.18 g/mol [1]

Melting Point 50-54 °C [1114]
Boiling Point 128 °C at 12 mmHg [4]

Density 1.161 g/cm3 [1][5]
Appearance White t? slighj[Iy yellow o

crystalline solid
LogP 1.66620 [5]
pKa 14.23 + 0.20 (Predicted) [6]

Solubility Profile

1-Indanol exhibits solubility in a range of solvents, a critical consideration for its use in various

reaction conditions.

Solvent Solubility Source(s)
Water 10 g/L at 20°C [61[7]
Ethanol Soluble [6]
Methanol Soluble [6]
Chloroform Sparingly Soluble [6]
Benzene Soluble [6]

Spectral Data

Spectroscopic data is essential for the identification and characterization of 1-Indanol.

Tabulated Spectral Information
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Technique Key Peaks / Information Source(s)

Spectral data available,
specific peak assignments can
*H NMR (400 MHz, CDCL) be found in referenced SlEE]

databases.

Spectral data available,
) specific peak assignments can
13C NMR (in CDCI5) _ [5]I8]
be found in referenced

databases.

KBr disc, liquid film, and nujol
Infrared (IR) ] [5119][10]
mull spectra are available.

Electron lonization (EI) mass
Mass Spectrometry (MS) ] [5]
spectrum available.

4880 A, 200 M, powder
Raman . [5]
spectrum available.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of a solid organic compound like 1-Indanol.

Determination of Melting Point

The melting point is a crucial indicator of purity. For a pure crystalline solid, the melting range is
typically narrow (0.5-1.0°C). Impurities tend to depress and broaden the melting range.

Principle: A small amount of the solid sample is heated slowly, and the temperature range over
which the substance melts is observed.

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)
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e Thermometer

e Spatula

» Mortar and pestle (optional, for powdering the sample)
Procedure:

e Ensure the 1-Indanol sample is dry and finely powdered. If necessary, gently crush the
crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end of the tube on a hard surface.[5]

» Place the capillary tube in the heating block of the melting point apparatus.
e Heat the sample rapidly to a temperature about 10-15°C below the expected melting point.

e Then, decrease the heating rate to approximately 1-2°C per minute to ensure accurate
determination.[6]

e Record the temperature at which the first liquid appears (the beginning of melting).

o Record the temperature at which the last solid crystal disappears (the end of melting). This
range is the melting point of the sample.[5]

Determination of Boiling Point at Reduced Pressure

For substances that may decompose at their atmospheric boiling point, determination at
reduced pressure is necessary.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding pressure. By reducing the pressure, the boiling point is lowered.

Apparatus:
e Small test tube or fusion tube

e Capillary tube (sealed at one end)
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Thermometer

Thiele tube or other heating bath

Vacuum source and manometer

Rubber tubing

Procedure:

Place a few drops of liquid 1-Indanol (melted if necessary) into a small test tube.
 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.
o Attach the test tube to a thermometer.

e Place the assembly in a heating bath (e.g., Thiele tube) and connect the apparatus to a
vacuum source.[11]

» Reduce the pressure to the desired value and record it from the manometer.

e Begin heating the bath gently. A stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a steady stream of bubbles is observed.
e Remove the heat and allow the apparatus to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is the boiling point
at that reduced pressure.[11]

Determination of Density

The density of a solid can be determined by measuring the volume of a liquid it displaces.

Principle: Based on Archimedes' principle, the volume of a solid can be determined by the
volume of a fluid it displaces when submerged.

Apparatus:
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e Analytical balance
e Graduated cylinder or pycnometer

e Aliquid in which 1-Indanol is insoluble (and denser), or a liquid of known density in which it
is soluble if using a pycnometer.

Procedure (by displacement):

Weigh a sample of 1-Indanol using an analytical balance.

 Partially fill a graduated cylinder with a liquid in which 1-Indanol is insoluble and record the
initial volume (V1).

o Carefully place the weighed 1-Indanol sample into the graduated cylinder, ensuring it is fully
submerged and there are no air bubbles.

e Record the final volume (V2). The volume of the solid is V2 - V1.

o Calculate the density using the formula: Density = Mass / (V2 - V1).[12]

Determination of Solubility

Principle: A specified amount of solute is added to a specified amount of solvent, and the extent
of dissolution is observed.

Apparatus:

Test tubes

Spatula or weighing paper

Graduated pipettes or cylinders

Vortex mixer or shaker

Procedure (Qualitative):

e Place approximately 25 mg of 1-Indanol into a small test tube.[13]
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e Add 0.75 mL of the desired solvent (e.g., water, ethanol) in small portions.[13]
o After each addition, shake the test tube vigorously for about 30 seconds.[14]

o Observe if the solid dissolves completely. If it does, the substance is considered soluble in
that solvent under these conditions. If a significant portion remains undissolved, it is
considered insoluble or sparingly soluble.

Synthetic Pathway Visualization

1-Indanol is commonly synthesized via the reduction of 1-indanone. This workflow is a
fundamental transformation in organic synthesis and is relevant to researchers working with
this class of compounds.

Starting Material

1-Indanone

Reacts with

Reaction Conditions Process Product

Reducing Agent Yields

(e.g., NaBHa, LiAlHa4)
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 1-Indanol from 1-Indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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